Cas no 1251559-80-4 (N-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-N-(4-methoxyphenyl)thiophene-2-sulfonamide)

• Product Name: N-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-N-(4-methoxyphenyl)thiophene-2-sulfonamide
• CAS No: 1251559-80-4
• MF: C₂₄H₂₄N₂O₅S₂
• MW: 484.587763786316
• CID: 5434870
• PubChem ID: 49673988
• Update Time: 2025-07-20

N-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-N-(4-methoxyphenyl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-((2-(4-ethoxyphenyl)-5-methyloxazol-4-yl)methyl)-N-(4-methoxyphenyl)thiophene-2-sulfonamide
• N-(2,4-dimethoxybenzyl)-5-(4-methylphenyl)nicotinamide
• BRD-K48301318-001-02-4
• 1251559-80-4
• F3222-5621
• N-[[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]-N-(4-methoxyphenyl)thiophene-2-sulfonamide
• N-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-N-(4-methoxyphenyl)thiophene-2-sulfonamide
• AKOS021946656
• BRD-K48301318-001-01-6
• N-[[2-(4-Ethoxyphenyl)-5-methyl-4-oxazolyl]methyl]-N-(4-methoxyphenyl)-2-thiophenesulfonamide

• Inchi： 1S/C24H24N2O5S2/c1-4-30-21-11-7-18(8-12-21)24-25-22(17(2)31-24)16-26(19-9-13-20(29-3)14-10-19)33(27,28)23-6-5-15-32-23/h5-15H,4,16H2,1-3H3
• InChI Key： XHCAYVZJGQZRFE-UHFFFAOYSA-N
• SMILES： C1(S(N(CC2=C(C)OC(C3=CC=C(OCC)C=C3)=N2)C2=CC=C(OC)C=C2)(=O)=O)SC=CC=1

Computed Properties

• Exact Mass: 484.11266422g/mol
• Monoisotopic Mass: 484.11266422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 672.9±65.0 °C(Predicted)
• pka: 0.22±0.26(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on N-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-N-(4-methoxyphenyl)thiophene-2-sulfonamide

Comprehensive Overview of N-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-N-(4-methoxyphenyl)thiophene-2-sulfonamide (CAS No. 1251559-80-4)

The compound N-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-N-(4-methoxyphenyl)thiophene-2-sulfonamide (CAS No. 1251559-80-4) is a structurally complex sulfonamide derivative that has garnered significant interest in pharmaceutical and agrochemical research. Its unique molecular architecture, featuring a thiophene-sulfonamide core coupled with oxazole and methoxyphenyl moieties, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a modulator of biological pathways, given the well-documented bioactivity of sulfonamides in medicinal chemistry.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by their versatility in drug discovery. The CAS No. 1251559-80-4 compound stands out due to its hybrid structure, which combines heterocyclic elements like oxazole and thiophene. These fragments are frequently explored in the context of kinase inhibition and GPCR targeting, two hot topics in modern drug development. Users searching for "sulfonamide derivatives in cancer research" or "oxazole-containing bioactive molecules" will find this compound highly relevant.

The 4-ethoxyphenyl and 4-methoxyphenyl groups in this molecule contribute to its lipophilicity, a critical factor in pharmacokinetics. This property aligns with current trends in optimizing drug-like molecules for improved bioavailability. Discussions around "QSAR studies of sulfonamides" or "improving membrane permeability in drug design" often highlight such structural features. Additionally, the methyl-oxazole segment may influence metabolic stability, a key consideration in preclinical development.

From a synthetic chemistry perspective, the assembly of N-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-N-(4-methoxyphenyl)thiophene-2-sulfonamide presents interesting challenges. The convergence of multiple aromatic systems requires careful optimization of coupling reactions, a subject frequently searched as "Pd-catalyzed cross-coupling in heterocycle synthesis." Its CAS No. 1251559-80-4 serves as a crucial identifier for researchers investigating "structure-activity relationships of multi-ring sulfonamides."

In agrochemical applications, the compound's structural motifs resonate with searches for "new-generation fungicide scaffolds." The thiophene-sulfonamide framework has shown historical efficacy in plant protection, while the oxazole ring may contribute to resistance management strategies. This dual potential makes CAS No. 1251559-80-4 a subject of cross-disciplinary interest.

Analytical characterization of this material typically involves advanced techniques like LC-MS and NMR spectroscopy, addressing common search queries about "structural elucidation of complex sulfonamides." The presence of both methoxy and ethoxy substituents creates distinct spectroscopic signatures that facilitate compound identification, a crucial aspect in quality control workflows.

Environmental fate studies of such compounds are increasingly relevant, with search trends showing growing interest in "biodegradation of aromatic sulfonamides." The CAS No. 1251559-80-4 substance, with its balanced hydrophobic/hydrophilic character, presents an interesting case for ecotoxicity assessment models, particularly regarding soil persistence and aquatic system behavior.

In material science applications, the conjugated system in N-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-N-(4-methoxyphenyl)thiophene-2-sulfonamide has potential for organic electronic applications. Researchers investigating "sulfonamide-based semiconductors" or "charge transport in heteroaromatic systems" may find its electronic properties noteworthy, especially the possible intramolecular charge transfer characteristics.

The patent landscape surrounding this compound reflects broader trends in small molecule innovation. Analysis of CAS No. 1251559-80-4 in intellectual property databases reveals its inclusion in claims related to metabolic disorder therapeutics and crop protection formulations, addressing two major market demands frequently searched by industry professionals.

Future research directions for this compound likely involve structure optimization studies, particularly exploring modifications to the oxazole-methyl group or sulfonamide linker. Such investigations would respond to prevalent search queries about "rational design of multi-target drugs" and "scaffold hopping strategies" in medicinal chemistry. The CAS No. 1251559-80-4 thus represents not just a single chemical entity, but a springboard for derivative development.